Cas no 254438-03-4 (3-{(tert-butoxy)carbonylamino}-2-hydroxyheptanoic acid)
254438-03-4 structure
Product Name:3-{(tert-butoxy)carbonylamino}-2-hydroxyheptanoic acid
CAS No:254438-03-4
MF:C12H23NO5
MW:261.314724206924
CID:1422945
PubChem ID:10869045
Update Time:2025-04-20
3-{(tert-butoxy)carbonylamino}-2-hydroxyheptanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Heptanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy-
- 3-{(tert-butoxy)carbonylamino}-2-hydroxyheptanoic acid
- 254438-03-4
- SCHEMBL7398808
- EN300-1589710
- 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxyheptanoic acid
- DB-086577
-
- Inchi: 1S/C12H23NO5/c1-5-6-7-8(9(14)10(15)16)13-11(17)18-12(2,3)4/h8-9,14H,5-7H2,1-4H3,(H,13,17)(H,15,16)
- InChI Key: KRQDJBAPRVIAFS-UHFFFAOYSA-N
- SMILES: O(C(NC(C(C(=O)O)O)CCCC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 261.15769
- Monoisotopic Mass: 261.15762283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 95.9Ų
Experimental Properties
- PSA: 95.86
3-{(tert-butoxy)carbonylamino}-2-hydroxyheptanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1589710-0.05g |
3-{[(tert-butoxy)carbonyl]amino}-2-hydroxyheptanoic acid |
254438-03-4 | 0.05g |
$912.0 | 2023-06-04 | ||
| Enamine | EN300-1589710-0.1g |
3-{[(tert-butoxy)carbonyl]amino}-2-hydroxyheptanoic acid |
254438-03-4 | 0.1g |
$956.0 | 2023-06-04 | ||
| Enamine | EN300-1589710-0.25g |
3-{[(tert-butoxy)carbonyl]amino}-2-hydroxyheptanoic acid |
254438-03-4 | 0.25g |
$999.0 | 2023-06-04 | ||
| Enamine | EN300-1589710-0.5g |
3-{[(tert-butoxy)carbonyl]amino}-2-hydroxyheptanoic acid |
254438-03-4 | 0.5g |
$1043.0 | 2023-06-04 | ||
| Enamine | EN300-1589710-1.0g |
3-{[(tert-butoxy)carbonyl]amino}-2-hydroxyheptanoic acid |
254438-03-4 | 1g |
$1086.0 | 2023-06-04 | ||
| Enamine | EN300-1589710-2.5g |
3-{[(tert-butoxy)carbonyl]amino}-2-hydroxyheptanoic acid |
254438-03-4 | 2.5g |
$2127.0 | 2023-06-04 | ||
| Enamine | EN300-1589710-5.0g |
3-{[(tert-butoxy)carbonyl]amino}-2-hydroxyheptanoic acid |
254438-03-4 | 5g |
$3147.0 | 2023-06-04 | ||
| Enamine | EN300-1589710-10.0g |
3-{[(tert-butoxy)carbonyl]amino}-2-hydroxyheptanoic acid |
254438-03-4 | 10g |
$4667.0 | 2023-06-04 | ||
| Enamine | EN300-1589710-50mg |
3-{[(tert-butoxy)carbonyl]amino}-2-hydroxyheptanoic acid |
254438-03-4 | 50mg |
$996.0 | 2023-09-23 | ||
| Enamine | EN300-1589710-100mg |
3-{[(tert-butoxy)carbonyl]amino}-2-hydroxyheptanoic acid |
254438-03-4 | 100mg |
$1043.0 | 2023-09-23 |
3-{(tert-butoxy)carbonylamino}-2-hydroxyheptanoic acid Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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